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In the field of digital forensics, the principle of "forensic soundness" is paramount. It ensures

that digital evidence is collected, preserved, and analyzed in a manner that is defensible,

repeatable, and maintains the original integrity of the data for use in legal proceedings.[1][2] A

forensically sound process guarantees that the evidence presented is an accurate

representation of what was on the original device, free from contamination or alteration by the

investigation process itself.[3] This guide provides a comparative analysis of the forensic

soundness of MSAB's data extraction process, primarily through its XRY toolset, against other

industry-standard alternatives.

Experimental Protocols for Evaluating Forensic
Soundness
To objectively assess the performance of a mobile forensic tool, a rigorous and repeatable

experimental protocol is required. The methodology established by the National Institute of

Standards and Technology (NIST) through its Computer Forensic Tool Testing (CFTT) project

serves as the industry benchmark.[4][5][6]

The typical protocol involves the following phases:

Test Device Preparation: A mobile device is populated with a known and documented

dataset. This includes contacts, call logs, SMS/MMS messages, emails, web history, photos,

videos, and data from various applications.[4] The hash values (a unique digital fingerprint)

of key files are calculated and recorded to serve as a baseline for integrity checks.
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Data Acquisition: The forensic tool being tested (e.g., MSAB XRY) is used to perform a data

extraction on the prepared device. Both logical and physical extraction methods are typically

tested.[5][7] The tool's entire process is documented, including the software version, steps

taken by the examiner, and any errors encountered.

Data Verification and Analysis: The extracted data is compared against the original dataset.

The core of the assessment lies in answering several key questions:

Integrity: Does the hash value of the extracted data match the baseline hash value of the

original data?[3]

Completeness: Did the tool recover all the data from the known dataset?

Accuracy: Is the extracted data, such as timestamps and message content, presented

correctly and without modification?

Repeatability: Does repeating the extraction process with the same tool yield the identical

results?

Reporting: The tool's ability to generate a comprehensive and tamper-proof report is

evaluated. This report should include a detailed audit log of all actions performed during the

extraction process to maintain a clear chain of custody.[8][9]

Comparative Analysis of Data Extraction Tools
MSAB's primary competitor in the mobile forensics market is Cellebrite. Both companies offer

sophisticated solutions that are widely used by law enforcement and digital forensic

professionals.[8][10][11] The following table compares their features as they relate to ensuring

a forensically sound process.
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Feature / Metric
MSAB (XRY
Platform)

Cellebrite (UFED
Platform)

Key
Considerations for
Forensic
Soundness

Forensic Integrity

Employs a proprietary,

secure .xry file format

to ensure evidence

integrity.[9][12]

Includes a

comprehensive audit

log of the entire

extraction process.

Uses proprietary file

formats with built-in

hashing (e.g., .ufd,

.ufdx). Generates

detailed reports and

logs to document the

process.

A secure, verifiable file

format and a complete

audit trail are crucial

for demonstrating that

evidence has not

been altered and for

maintaining the chain

of custody.

Data Validation

The accompanying

XAMN software can

be used to validate

the integrity of the .xry

file after extraction.

[13][14]

The Physical Analyzer

software is used to

process and verify the

integrity of the

extracted data.

The ability to

independently verify

the cryptographic

hash of the evidence

file is a cornerstone of

a forensically sound

process.

Extraction Methods

Provides a full range

of techniques: Logical,

Physical, File System,

Cloud, and XRY

Photon for app data.

[7][9]

Offers a

comprehensive set of

extraction methods,

including Logical,

Physical, Full File

System, and cloud

extraction capabilities.

The chosen method

must be the least

intrusive necessary

while still acquiring the

required evidence.

Physical extractions

provide the most data

but carry a higher risk

of altering the device

state.

Bypass Capabilities Develops techniques

to bypass locks,

passwords, and

encryption on a wide

range of mobile

devices.[8][15]

A recognized leader in

developing exploits

and methods to

bypass advanced

security measures on

While necessary for

accessing data, these

methods must be

carefully tested and

validated to ensure

they do not write data
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modern smartphones.

[8]

back to the device,

which would

compromise forensic

integrity.

Device & OS Support

Extensive support for

a vast range of mobile

devices, including

various chipsets and

operating systems like

iOS and Android.[8][9]

Broad compatibility

with a multitude of

devices and operating

systems, frequently

updated to support the

latest models and

software versions.[8]

A tool's effectiveness

is dependent on its

ability to support the

specific device under

investigation. Lack of

support can lead to

incomplete or failed

extractions.

Visualizing Forensic Workflows
To better understand the processes discussed, the following diagrams illustrate the standard

digital forensic workflow and the logic behind validating a data extraction.
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Phase 1: Seizure & Preservation

Phase 2: Acquisition

Phase 3: Examination & Analysis

Phase 4: Presentation

Evidence Seizure

Preservation
(Isolation, Power State)

Data Extraction
(e.g., using MSAB XRY)

Generate Hash Value
(Digital Fingerprint)

Analyze Extracted Data
(e.g., using MSAB XAMN)

Verify Integrity

Generate Forensic Report
(Findings & Audit Trail)

Present Evidence
in Court
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Caption: High-level workflow of the digital forensic process.
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Begin Validation

Acquire Data from Device
(Create Forensic Image)

Generate Hash of
Forensic Image

Verify Against Original
Source Hash (if possible)

Do Hash Values Match?

Forensic Soundness Principle:
Data Integrity Verified

  Yes

Forensic Soundness Principle:
Data Integrity NOT Verified

(Requires Investigation/Justification)

  No
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Caption: Logical process for validating data integrity.
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Both MSAB and its primary competitors have developed their data extraction tools with the

core principles of forensic soundness in mind. They incorporate essential features such as

secure file formats, comprehensive audit logging, and cryptographic hashing to ensure the

integrity and admissibility of digital evidence.[8][9] While user reports may suggest one tool has

an advantage for specific devices or data types, the forensic soundness of an extraction relies

less on the brand of the tool and more on the adherence of the forensic examiner to validated,

standardized protocols like those outlined by NIST.[16][17] Ultimately, the choice of tool often

comes down to the specific needs of an investigation, device support, and the resources of the

forensic lab.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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